Cas no 647841-89-2 (Benzyl 2-(tert-butyl)-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate)

• Product Name: Benzyl 2-(tert-butyl)-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate
• CAS No: 647841-89-2
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• MDL: MFCD11975371
• CID: 416759
• PubChem ID: 53419199
• Update Time: 2025-04-19

Benzyl 2-(tert-butyl)-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 2-(1,1-dimethylethyl)-3,4-dihydro-4-oxo-,phenylmethyl ester
• Benzyl 2-(tert-butyl)-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate
• benzyl 2-tert-butyl-4-oxo-2,3-dihydropyridine-1-carboxylate
• BENZYL 2-TERT-BUTYL-4-OXO-3,4-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
• AK129625
• KB-47752
• RL04469
• Benzyl2-(tert-butyl)-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate
• benzyl 2-tert-butyl-4-oxo-1,2,3,4-tetrahydropyridine-1-carboxylate
• FT-0767537
• 647841-89-2
• DTXSID30697503
• J-519778
• A850631
• DB-073532

• MDL： MFCD11975371
• Inchi： 1S/C17H21NO3/c1-17(2,3)15-11-14(19)9-10-18(15)16(20)21-12-13-7-5-4-6-8-13/h4-10,15H,11-12H2,1-3H3
• InChI Key： QGYZIXPSTPINFE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C=CC(CC1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 287.15200
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.46430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls